Titanium(IV) oxysulfate - sulfuric acid hydrate

• IUPAC Name: oxotitanium(2+);sulfate
• InChI: InChI=1S/H2O4S.O.Ti/c1-5(2,3)4;;/h(H2,1,2,3,4);;/q;;+2/p-2
• InChI Key: KADRTWZQWGIUGO-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].O=[Ti+2]
• Molecular Formula: O5STi
• Molecular Weight: 159.93 g/mol
• CAS No.: 13825-74-6

Description

Titanium(IV) oxysulfate - sulfuric acid hydrate, also known as titanyl sulfate, is an inorganic compound with the chemical formula TiOSO₄. It is a white solid that forms by the treatment of titanium dioxide with fuming sulfuric acid. This compound is significant in various industrial and scientific applications due to its unique properties and reactivity.

Mechanism of Action

Target of Action

Oxotitanium(2+);sulfate, also known as Titanium(IV) oxysulfate - sulfuric acid hydrate or Titanium oxide sulphate, primarily targets the process of titanium dioxide (TiO2) production . This compound plays a crucial role in the industrial synthesis of TiO2, which is used for manufacturing white pigments, solar cells, self-cleaning surfaces and devices, and other photocatalytic applications .

Mode of Action

The mode of action of Oxotitanium(2+);sulfate involves the dissolution of a simple Ti(IV)-sulfate salt, which immediately self-assembles into a soluble Ti-octadecameric cluster, denoted as {Ti18} . This cluster can exist as a polycation or a polyanion, depending on the number of sulfate ligands it carries . The {Ti18} cluster persists until TiO2 precipitates .

Biochemical Pathways

The biochemical pathway affected by Oxotitanium(2+);sulfate is the industrial synthesis of TiO2. This process entails the dissolution of ilmenite ore (FeTiO3) in aqueous sulfuric acid, which precipitates the Fe while retaining the Ti in solution . The Ti sulfate solution is then diluted or heated to precipitate the pure form of TiO2 .

Pharmacokinetics

The pharmacokinetics of Oxotitanium(2+);sulfate in the context of TiO2 production involves the transformation from the solution phase {Ti18} to precipitated TiO2 nanoparticles . This evolution was detailed by X-ray scattering and Ti extended X-ray absorption fine structure (Ti-EXAFS) .

Result of Action

The result of the action of Oxotitanium(2+);sulfate is the production of TiO2 nanoparticles . These nanoparticles are used in various applications, including white pigments, solar cells, self-cleaning surfaces and devices, and other photocatalytic applications .

Action Environment

The action environment of Oxotitanium(2+);sulfate is typically an industrial setting where TiO2 is synthesized . The process uses ilmenite (FeTiO3), the most earth-abundant source of titanium . After removing iron by precipitation, TiO2 is obtained from the remaining titanium sulfate solution . The ore source and the applied methodology determine product purity .

Biochemical Analysis

Biochemical Properties

It is known that the compound can self-assemble into a soluble Ti-octadecameric cluster, denoted {Ti18}, upon dissolution . This cluster persists until Titanium dioxide (TiO2) precipitates

Cellular Effects

It is known that titanium dioxide, a product of the compound, can traverse cell membranes and localize in many vesicles (endosomes and lysosomes) and cytoplasm

Molecular Mechanism

It is known that upon dissolution, the compound self-assembles into a soluble Ti-octadecameric cluster, denoted {Ti18}, which persists until Titanium dioxide (TiO2) precipitates . The atomic arrangement of {Ti18} differs vastly from that of titania

Temporal Effects in Laboratory Settings

It is known that the compound dissolves in water after several hours of vigorous stirring

Transport and Distribution

It is known that titanium dioxide, a product of the compound, can traverse cell membranes and localize in many vesicles (endosomes and lysosomes) and cytoplasm

Subcellular Localization

It is known that titanium dioxide, a product of the compound, can traverse cell membranes and localize in many vesicles (endosomes and lysosomes) and cytoplasm

Preparation Methods

Synthetic Routes and Reaction Conditions

Titanium(IV) oxysulfate - sulfuric acid hydrate is typically synthesized by reacting titanium dioxide with concentrated sulfuric acid. The reaction is carried out at elevated temperatures to ensure complete conversion. The general reaction is as follows:

$$\text{TiO}_2 + \text{H}_2\text{SO}_4 \rightarrow \text{TiOSO}_4 + \text{H}_2\text{O}$$TiO2​+H2​SO4​→TiOSO4​+H2​O

This reaction produces titanium oxide sulphate and water. The resulting product is then purified through crystallization or other separation techniques.

Industrial Production Methods

In industrial settings, titanium oxide sulphate is produced using the sulfate process. This involves the digestion of ilmenite or titanium slag with concentrated sulfuric acid, followed by the separation and purification of the resulting titanium oxide sulphate. The process is designed to maximize yield and purity while minimizing environmental impact.

Chemical Reactions Analysis

Types of Reactions

Titanium(IV) oxysulfate - sulfuric acid hydrate undergoes various chemical reactions, including:

Hydrolysis: When exposed to water, titanium oxide sulphate hydrolyzes to form titanium dioxide and sulfuric acid.

Oxidation and Reduction: It can participate in redox reactions, where it either gains or loses electrons.

Substitution: this compound can undergo substitution reactions where the sulfate group is replaced by other ligands.

Common Reagents and Conditions

Hydrolysis: Water is the primary reagent, and the reaction occurs readily at room temperature.

Redox Reactions: Common reagents include reducing agents like hydrogen gas or oxidizing agents like oxygen.

Substitution Reactions: Various ligands such as chloride ions can be used under controlled conditions.

Major Products Formed

Hydrolysis: Titanium dioxide (TiO₂) and sulfuric acid (H₂SO₄).

Redox Reactions: Depending on the reagents, products can include different oxidation states of titanium.

Substitution Reactions: Products vary based on the substituting ligand.

Scientific Research Applications

Titanium(IV) oxysulfate - sulfuric acid hydrate has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of titanium-based compounds and catalysts.

Biology: Investigated for its potential in biomedical applications, including drug delivery systems.

Medicine: Explored for its antimicrobial properties and potential use in medical devices.

Industry: Utilized in the production of pigments, coatings, and as a catalyst in various chemical processes.

Comparison with Similar Compounds

Similar Compounds

Titanium dioxide (TiO₂): A widely used compound with similar applications in pigments and catalysts.

Titanium tetrachloride (TiCl₄): Used in the production of titanium metal and as a catalyst.

Titanium oxysulfate (TiOSO₄): Similar in structure and reactivity to titanium oxide sulphate.

Uniqueness

Titanium(IV) oxysulfate - sulfuric acid hydrate is unique due to its specific reactivity and ability to form stable complexes with various ligands. Its hydrolysis to titanium dioxide makes it a valuable intermediate in the production of high-purity titanium compounds.

Synthesis routes and methods

Procedure details

An aqueous titanium oxysulfate solution was prepared by dissolving 3388 g of a titanium oxysulfate (trade name: TM Crystal, having an appearance of white solids, manufactured by Tayca Corp.) in 2258 g of ion-exchange water. Into the above-prepared aqueous titanium oxysulfate solution, a 1479 g of an aqueous hydrogen peroxide solution (31% by weight) was added while cooling with ice, to obtain a rose-colored mixture. Into a reaction vessel equipped with a pH electrode and a pH controller that is connected to the pH electrode so that the pH of a mixture in the vessel is controlled by adding a 25% by weight of an ammonia water (extra-pure grade, manufactured by Wako Pure Chemical Industries, Ltd.), 4700 g of ion-exchange water was introduced. The pH controller was set to pH 4. The supplying rate of the ammonia water was set to 50 ml/min. In the reaction vessel, when pH of the mixture in the vessel becomes lower than the set value, the ammonia water starts to be supplied and is continuously supplied at the above-set supplying rate until pH reaches the pH-set value. While stirring at 145 rpm, the above-obtained mixture was added to the reaction vessel at a rate of 50 ml/min, to react the titanium oxysulfate with the ammonia water that was supplied by the pH controller. At this time, the reaction temperature was in the range of from 23° C. to 51° C. The resulting mixture was maintained for one (1) hour while stirring, and then a 25% by weight of an ammonia water (extra-pure grade, manufactured by Wako Pure Chemical Industries, Ltd.) was further added thereto, to obtain a slurry. The total amount of the ammonia water added to the reaction vessel was 3690 g, which is twice as much as the amount required for conversion of the titanium oxysulfate to a titanium hydroxide. The slurry was filtered, and the resulting solid was rinsed with ion-exchange water, was dried, and was calcined at a temperature of 350° C. in air for 8 hours. The solid then was cooled down to a room temperature (about 20° C.), to obtain a granular titanium oxide. The titanium oxide had a crystal structure of anatase and a water content of 15% by weight.